ethyl (2-{[(3,5-dimethylphenyl)amino]carbonyl}phenyl)carbamate

• IUPAC Name: ethyl N-[2-[(3,5-dimethylphenyl)carbamoyl]phenyl]carbamate
• InChI: InChI=1S/C18H20N2O3/c1-4-23-18(22)20-16-8-6-5-7-15(16)17(21)19-14-10-12(2)9-13(3)11-14/h5-11H,4H2,1-3H3,(H,19,21)(H,20,22)
• InChI Key: GVMYBYCRQPWGAZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=CC=CC=C1C(=O)NC2=CC(=CC(=C2)C)C
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

Ethyl (2-{[(3,5-dimethylphenyl)amino]carbonyl}phenyl)carbamate, also known as Diethylcarbamazine (DEC), is a synthetic organic compound that belongs to the family of anthelmintic drugs. DEC is used to treat various parasitic infections, including lymphatic filariasis, onchocerciasis, and loiasis.

Mechanism of Action

DEC works by inhibiting the synthesis of microfilariae, which are the larval stage of the filarial nematode. It does this by interfering with the metabolism of the parasite, which leads to a reduction in the production of energy and a disruption of the parasite's reproductive cycle.
Biochemical and Physiological Effects
DEC has been shown to have a number of biochemical and physiological effects, including the inhibition of arachidonic acid metabolism, the modulation of immune responses, and the induction of apoptosis in cancer cells. It has also been shown to have anti-inflammatory and anti-allergic properties.

Advantages and Limitations for Lab Experiments

DEC has a number of advantages for use in lab experiments, including its low cost, high availability, and ease of use. However, it also has some limitations, including its potential toxicity to cells and its potential to interfere with other cellular processes.

Future Directions

There are several future directions for research on DEC, including the development of new synthetic methods for producing the compound, the investigation of its potential use in the treatment of other parasitic infections, and the exploration of its potential use in the treatment of cancer and other diseases.
Conclusion
In conclusion, DEC is a synthetic organic compound that has been extensively studied for its efficacy in treating parasitic infections, particularly lymphatic filariasis. It works by inhibiting the synthesis of microfilariae, which leads to a reduction in the transmission of the disease. DEC has a number of advantages for use in lab experiments, but also has some limitations. There are several future directions for research on DEC, including the development of new synthetic methods and the investigation of its potential use in the treatment of other diseases.

Synthesis Methods

DEC can be synthesized by reacting 3,5-dimethylaniline with ethyl chloroformate in the presence of a base, such as triethylamine. The resulting intermediate is then reacted with 2-nitrobenzoyl chloride to produce DEC.

Scientific Research Applications

DEC has been extensively studied for its efficacy in treating parasitic infections, particularly lymphatic filariasis, which is caused by the filarial nematode Wuchereria bancrofti. DEC has been shown to be highly effective in reducing the microfilarial load in infected individuals, which can lead to a reduction in the transmission of the disease.